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Compound of Interest

Compound Name: 5-Hexen-2-OL

Cat. No.: B1606890

This technical guide provides a concise overview of the fundamental physicochemical
properties of 5-Hexen-2-ol, a key aliphatic alcohol. The information is tailored for researchers,
scientists, and professionals involved in drug development and chemical synthesis.

Physicochemical Properties of 5-Hexen-2-ol

The quantitative data for 5-Hexen-2-ol are summarized in the table below, offering a clear
comparison of its key molecular and physical attributes.

Property Value Source

Molecular Formula C6H120 [11[2][3][4]

Molecular Weight 100.16 g/mol [L112][51161[7]

Alternate Molecular Weight 100.1589 g/mol [3114]

CAS Registry Number 626-94-8 [11[3]114]

Density 0.828 g/mL at 25 °C [51[7]

Boiling Point 130-131 °C [51[7]

Refractive Index n20/D 1.4320 [51[7]
Stereoisomers

5-Hexen-2-ol exists as two stereocisomers, (S)-(+)-5-Hexen-2-ol and (R)-(-)-5-Hexen-2-ol,
which exhibit distinct optical activities.
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Isomer CAS Number Optical Activity

[0]20/D +15.0°,c=11in

(S)-(+)-5-Hexen-2-ol 17397-24-9
chloroform[5]

[0]20/D -15.0°, ¢ = 1% in

(R)-(-)-5-Hexen-2-ol 17397-29-4
chloroform[7]

While 5-Hexen-2-ol is a known chemical entity, detailed experimental protocols, and
established signaling pathways relevant to drug development are not extensively documented
in publicly available literature. The primary applications and studies appear to be centered on
its use as a synthetic intermediate. For instance, it serves as a precursor in the synthesis of 5-
Chloro-1-hexene.[6]

Due to the absence of specific signaling pathway information, a corresponding diagram cannot
be generated at this time. Researchers interested in the biological activity of this compound
would need to undertake exploratory studies to elucidate any potential pharmacological effects
and mechanisms of action.

Logical Relationship: Synthesis Intermediate

The following diagram illustrates the role of 5-Hexen-2-ol as a chemical intermediate.

Synthesis

> 5-Chloro-1-hexene Product

Reagent

Click to download full resolution via product page

Caption: Role of 5-Hexen-2-ol in chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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